Cas no 58165-59-6 ((4As,4bS,10bS,12aS)-8-methoxy-3,4,4a,4b,5,6,10b,11,12,12a-decahydro-2H-chrysen-1-one)

• Product Name: (4As,4bS,10bS,12aS)-8-methoxy-3,4,4a,4b,5,6,10b,11,12,12a-decahydro-2H-chrysen-1-one
• CAS No: 58165-59-6
• MF: C₁₉H₂₄O₂
• MW: 284.392665863037
• CID: 2674835
• Update Time: 2023-08-06

(4As,4bS,10bS,12aS)-8-methoxy-3,4,4a,4b,5,6,10b,11,12,12a-decahydro-2H-chrysen-1-one Chemical and Physical Properties

Names and Identifiers

• (4aS)-3,4,4aα,4bβ,5,6,10bα,11,12,12aβ-Decahydro-8-methoxychrysen-1(2H)-one
• (4As,4bS,10bS,12aS)-8-methoxy-3,4,4a,4b,5,6,10b,11,12,12a-decahydro-2H-chrysen-1-one

• Inchi： 1S/C19H24O2/c1-21-13-6-8-14-12(11-13)5-7-17-15-3-2-4-19(20)18(15)10-9-16(14)17/h6,8,11,15-18H,2-5,7,9-10H2,1H3/t15-,16+,17-,18-/m0/s1
• InChI Key： LBAYNOKNHRPLGW-MHORFTMASA-N
• SMILES： O=C1CCC[C@@H]2[C@@H]1CC[C@@H]1C3C=CC(=CC=3CC[C@@H]21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 404
• Topological Polar Surface Area: 26.3